Cas no 1807230-57-4 (Methyl 4-cyano-3-difluoromethoxy-2-iodobenzoate)

• Product Name: Methyl 4-cyano-3-difluoromethoxy-2-iodobenzoate
• CAS No: 1807230-57-4
• MF: C₁₀H₆F₂INO₃
• MW: 353.06082201004
• CID: 4949447
• Update Time: 2025-09-23

Methyl 4-cyano-3-difluoromethoxy-2-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-cyano-3-difluoromethoxy-2-iodobenzoate

• Inchi： 1S/C10H6F2INO3/c1-16-9(15)6-3-2-5(4-14)8(7(6)13)17-10(11)12/h2-3,10H,1H3
• InChI Key： JIYVJEHUKAVOED-UHFFFAOYSA-N
• SMILES： IC1C(=C(C#N)C=CC=1C(=O)OC)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 331
• XLogP3: 3.1
• Topological Polar Surface Area: 59.3

Additional information on Methyl 4-cyano-3-difluoromethoxy-2-iodobenzoate

Comprehensive Overview of Methyl 4-cyano-3-difluoromethoxy-2-iodobenzoate (CAS No. 1807230-57-4)

Methyl 4-cyano-3-difluoromethoxy-2-iodobenzoate (CAS No. 1807230-57-4) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and advanced material science. This compound is characterized by its unique molecular structure, which includes a cyano group, a difluoromethoxy moiety, and an iodo substituent on a benzoate ester framework. These functional groups contribute to its reactivity and potential applications in various chemical syntheses.

In recent years, the demand for fluorinated compounds and iodinated aromatic derivatives has surged, driven by their utility in drug discovery and material innovation. Researchers are particularly interested in the difluoromethoxy group due to its ability to enhance metabolic stability and bioavailability in drug candidates. The cyano group, on the other hand, is a versatile building block in organic synthesis, often used to construct more complex molecules. The presence of an iodo substituent further expands the compound's utility in cross-coupling reactions, a cornerstone of modern synthetic chemistry.

The synthesis of Methyl 4-cyano-3-difluoromethoxy-2-iodobenzoate typically involves multi-step reactions, including halogenation, esterification, and functional group transformations. Its CAS No. 1807230-57-4 serves as a unique identifier, ensuring precise tracking in chemical databases and regulatory documentation. This compound is often discussed in the context of high-value intermediates, as it can be further modified to produce target molecules with specific biological or physical properties.

One of the most frequently searched questions related to this compound is: "What are the applications of Methyl 4-cyano-3-difluoromethoxy-2-iodobenzoate in medicinal chemistry?" The answer lies in its potential as a precursor for active pharmaceutical ingredients (APIs). For instance, the difluoromethoxy group is a common feature in drugs targeting central nervous system (CNS) disorders, while the iodo substituent can be leveraged in radiolabeling for diagnostic imaging. These attributes make it a valuable tool for researchers exploring new therapeutic avenues.

Another hot topic in the scientific community is the role of fluorinated compounds in sustainable chemistry. With increasing emphasis on green synthesis, the difluoromethoxy moiety in Methyl 4-cyano-3-difluoromethoxy-2-iodobenzoate is being studied for its environmental impact and potential alternatives. Researchers are also investigating its stability under various conditions, as well as its compatibility with emerging catalytic systems.

From a commercial perspective, Methyl 4-cyano-3-difluoromethoxy-2-iodobenzoate is often sourced by laboratories and pharmaceutical companies engaged in cutting-edge research. Its CAS No. 1807230-57-4 is a critical reference for procurement and quality control. Suppliers and manufacturers frequently highlight its purity, solubility, and storage requirements to meet the stringent demands of industrial and academic users.

In summary, Methyl 4-cyano-3-difluoromethoxy-2-iodobenzoate (CAS No. 1807230-57-4) is a compound of significant scientific and industrial interest. Its unique structural features and versatile reactivity make it a key player in the development of new drugs, agrochemicals, and advanced materials. As research continues to uncover its full potential, this compound is poised to remain a focal point in the chemical and pharmaceutical industries.